Cas no 28398-06-3 ((1aR)-5-oxo-1.1.7c.7ac-tetramethyl-(1arH.7bcH)-1a.2.3.5.6.7.7a.7b-octahydro-1H-cyclopropa[a]naphthalene)

• Product Name: (1aR)-5-oxo-1.1.7c.7ac-tetramethyl-(1arH.7bcH)-1a.2.3.5.6.7.7a.7b-octahydro-1H-cyclopropa[a]naphthalene
• CAS No: 28398-06-3
• Molecular Formula: C₁₅H₂₂O
• Molecular Weight: 218.335
• CID: 2062902
• PubChem ID: 71717616

(1aR)-5-oxo-1.1.7c.7ac-tetramethyl-(1arH.7bcH)-1a.2.3.5.6.7.7a.7b-octahydro-1H-cyclopropa[a]naphthalene Properties

Names and Identifiers

• (1aR)-5-oxo-1.1.7c.7ac-tetramethyl-(1arH.7bcH)-1a.2.3.5.6.7.7a.7b-octahydro-1H-cyclopropa[a]naphthalene
• (1aR)-5-Oxo-1.1.7c.7ac-tetramethyl-(1arH.7bcH)-1a.2.3.5.6.7.7a.7b-octahydro-1H-cyclopropa[a]naphthalin
• 1(10)-Aristolen-2-one
• 1,10-Didehydroaristolan-2-on
• beta-Gurjunenketon naphthalin>
• Delta1,10-Aristolenon-(2)
• Delta1,10-Aristolenon-(2) (5-Oxo-1.1.7c.7ac-tetramethyl-1ar.2.3.5.6.7.7a.7bc-octahydro-1H-cyclopropanaphthalin)
• Aristol-1(10)-en-2-one
• CHEMBL2333552
• E88921
• (1aR,7R,7aR,7bS)-1,1,7,7a-tetramethyl-1a,2,3,6,7,7b-hexahydrocyclopropa[a]naphthalen-5-one
• 28398-06-3
• CHEBI:228337
• FS-6886
• AKOS040760857
• (1aR,7R,7aR,7bS)-1,1,7,7a-tetramethyl-1a,2,3,6,7,7b-hexahydrocyclopropa(a)naphthalen-5-one
• (1aR,7R,7aR,7bS)-1,1,7,7a-tetramethyl-1aH,2H,3H,6H,7H,7bH-cyclopropa[a]naphthalen-5-one
• DA-69342
• HY-N8422

• InChIKey： OHIBAYUTHVYXER-JWFUOXDNSA-N
• Inchi： InChI=1S/C15H22O/c1-9-7-11(16)8-10-5-6-12-13(14(12,2)3)15(9,10)4/h8-9,12-13H,5-7H2,1-4H3/t9-,12-,13+,15+/m1/s1
• SMILES： CC1CC(=O)C=C2C1(C3C(C3(C)C)CC2)C

Computed Properties

• Exact Mass: 218.167065321g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 218.167065321g/mol
• Heavy Atom Count: 16
• Complexity: 390
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Boiling Point: 308.7±9.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 136.5±9.6 °C
• Color/Form: Oil
• Density: 1.0±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Aristolane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aristolane sesquiterpenoids